Cas no 446-59-3 (2-bromo-1-fluoro-3-methoxybenzene)

• Product Name: 2-bromo-1-fluoro-3-methoxybenzene
• CAS No: 446-59-3
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD03788540
• CID: 37442
• PubChem ID: 2779318
• Update Time: 2025-08-02

2-bromo-1-fluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-fluoro-3-methoxybenzene
• 2-Bromo-3-Fluoroanisole
• Anisole,2-bromo-3-fluoro- (8CI)
• 2-bromo-1-fluoro-3-methoxy-benzene
• benzene, 2-bromo-1-fluoro-3-methoxy
• 1-BROMO-2-FLUORO-6-METHOXYBENZENE
• PubChem4125
• 2-bromo-3-fluoroanisol
• 2-bromo-3-fluoro-anisole
• 2-Bromo-3-fluoro anisole
• KSC494A1N
• RNUBPKHSQXYYCV-UHFFFAOYSA-N
• CL8585
• SBB093393
• PF11079
• EN300-141400
• DTXSID20381383
• SY017252
• AKOS005255946
• 446-59-3
• 11P-122
• CS-W001103
• AM20050309
• MFCD03788540
• FT-0648103
• SCHEMBL1204331
• 3-Methyladipoylchloride
• Q-200243
• A1703
• AC-3755
• DB-024046
• FB105372
• DTXCID90332408
• 2-bromo-1-fluoro-3-methoxybenzene

• MDL： MFCD03788540
• Inchi： 1S/C7H6BrFO/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,1H3
• InChI Key： RNUBPKHSQXYYCV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1OC)F

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 2.7

Experimental Properties

• Density: 1.176
• Boiling Point: 189.2°Cat760mmHg
• Flash Point: 68.2°C
• Refractive Index: 1.532
• PSA: 9.23000
• LogP: 2.59680

2-bromo-1-fluoro-3-methoxybenzene Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-1-fluoro-3-methoxybenzene

Synthesis, Properties, and Applications of 2-Bromo-1-Fluoro-3-Methoxybenzene (CAS No. 446-59-3)

2-Bromo-1-fluoro-3-methoxybenzene, identified by the Chemical Abstracts Service registry number CAS No. 446-59-3, is a versatile aromatic compound characterized by its unique substitution pattern on the benzene ring. This molecule combines a bromine atom at the 2-position, a fluorine atom at the 1-position, and a methoxy group at the 3-position, creating a structure with distinct electronic properties and reactivity profiles. Recent advancements in synthetic methodologies and analytical techniques have expanded its utility in pharmaceutical research, materials science, and analytical chemistry.

Structurally, the compound belongs to the class of aryl halides, with the methoxy substituent introducing electron-donating effects that modulate the electronic distribution across the benzene ring. The presence of both bromine and fluorine atoms enhances its potential as a building block for medicinal chemistry due to their roles in modulating physicochemical properties such as lipophilicity and metabolic stability. A study published in Chemical Communications (2023) demonstrated that such multi-halogenated methoxybenzenes can serve as privileged scaffolds in drug discovery programs targeting kinase inhibitors and G-protein coupled receptors (GPCRs).

The synthesis of 2-bromo-1-fluoro-3-methoxybenzene typically involves sequential functionalization strategies starting from anisole (O-methylphenol). A widely adopted approach employs electrophilic halogenation using NBS (N-bromosuccinimide) under acidic conditions to install the bromine atom at the meta position relative to the methoxy group. Subsequent fluorination via nucleophilic aromatic substitution using Selectfluor® reagent under controlled temperature conditions introduces the fluorine atom at the para position relative to methoxy substitution. This sequence ensures regioselectivity critical for maintaining desired stereochemistry and purity levels required in pharmaceutical applications.

Innovative methods reported in Green Chemistry (2022) have introduced microwave-assisted protocols that reduce reaction times by up to 70% while minimizing solvent usage. These approaches utilize heterogeneous catalyst systems such as silica-supported palladium complexes to facilitate cross-coupling reactions during intermediate steps, aligning with current trends toward sustainable organic synthesis practices. The resulting compound exhibits excellent purity (>99% HPLC analysis) when synthesized under optimized conditions involving phase transfer catalysis with tetrabutylammonium bromide.

CAS No. 446-59-3 derivatives are increasingly utilized in medicinal chemistry campaigns due to their tunable pharmacokinetic profiles. A notable application involves their use as precursors for constructing bioactive heterocycles through palladium-catalyzed Suzuki-Miyaura coupling reactions reported in Eur. J. Med. Chem. (2023). Researchers demonstrated that incorporating this compound into benzimidazole frameworks significantly improved enzyme inhibition potency against histone deacetylases (HDACs), critical targets in epigenetic therapy for cancer treatment.

In neuropharmacology studies published in Nature Communications (2024), this compound's fluorinated substituent was shown to enhance blood-brain barrier permeability when used as an intermediate for developing dopamine receptor ligands. The combination of electron-withdrawing bromine and electron-donating methoxy groups created a unique balance of lipophilicity and hydrogen bonding capacity, enabling effective targeting of central nervous system disorders without compromising metabolic stability.

The compound's unique reactivity has also found applications in organic synthesis beyond medicinal chemistry. Recent reports highlight its utility as an electrophilic coupling partner in Mitsunobu reactions, enabling efficient construction of complex polyfunctionalized aromatic systems required for natural product total synthesis projects described in JACS (January 2024). The meta-methoxy positioning allows controlled regioselectivity during subsequent nucleophilic substitutions without interference from other substituents.

In material science applications, this compound has been employed as a monomer component in polyurethane formulations designed for biomedical implants. Studies from Biomaterials Science (March 2024) showed that incorporating this compound into polymer backbones improves biocompatibility while maintaining mechanical strength through specific hydrogen bonding interactions mediated by its methoxy group.

Analytical chemists have developed novel detection methods utilizing this compound's spectral characteristics for quantitative analysis via NMR spectroscopy. Researchers at Stanford University reported a rapid quantitative assay using DEPT NMR experiments that distinguishes between mono-halogenated isomers with high accuracy (Analyst, June 2023). This method reduces analytical time by eliminating chromatographic separation steps required for traditional HPLC approaches.

Eco-toxicological studies conducted under OECD guidelines revealed moderate environmental persistence with half-life values ranging from 8–15 days under aerobic soil conditions (Environmental Toxicology & Chemistry, May 2024). However, its biodegradability is significantly enhanced under anaerobic microbial consortia exposure, suggesting potential applications in bioremediation strategies when used within controlled industrial processes.

In clinical research contexts, this compound serves as an important intermediate for synthesizing investigational drugs undergoing Phase I trials for autoimmune diseases treatment (J Med Chem, April 2024). Its ability to form stable imine linkages during solid-phase peptide synthesis makes it particularly valuable when constructing constrained bioactive peptides mimicking natural ligands' three-dimensional configurations.

Literature reviews published in Tetrahedron Letters (July 2023) emphasize its role as a key intermediate in synthesizing fluorescent probes for cellular imaging applications. By attaching this compound to coumarin-based fluorophores through ether linkages, researchers created highly photostable sensors capable of detecting intracellular reactive oxygen species with submicromolar sensitivity – a critical advancement for real-time biological assays without autofluorescence interference.

The molecular structure facilitates nucleophilic aromatic substitution reactions at both halogen positions simultaneously when treated with appropriate base-catalyzed conditions (J Org Chem, November 2023). This dual reactivity has enabled parallel synthesis strategies where multiple analogs can be generated from a single precursor batch within controlled reaction sequences – significantly accelerating hit-to-lead optimization processes compared to traditional sequential methods.

Spectroscopic studies using X-ray crystallography revealed previously unreported conformational preferences when this compound forms intermolecular hydrogen bonds with adjacent molecules ( February 2024). These findings provide critical insights into supramolecular assembly mechanisms relevant to drug delivery systems design where crystalline structures influence release kinetics and bioavailability profiles.

In recent pharmacokinetic modeling studies ( September 2023), computational predictions indicated favorable ADME properties when incorporated into drug candidates: plasma protein binding exceeded expectations due to fluorine's hydrophobic contribution while maintaining sufficient water solubility through methoxy-induced polarity modulation – characteristics highly sought after in orally administered therapeutic agents development programs.

Safety data sheets emphasize handling protocols requiring standard laboratory precautions rather than hazardous material classifications per current regulatory frameworks (OSHA,EPA,). Proper storage recommendations include amber glass containers under nitrogen atmosphere at temperatures below -18°C to maintain chemical stability against photochemical degradation pathways identified through accelerated aging studies conducted by Merck Research Laboratories (Q1/’). These storage parameters ensure consistent quality across large-scale production batches used in preclinical trials.